A Comparative Guide to the Biological Activity of Brominated vs. Non-Brominated Phenanthridines

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name: *4-Bromophenanthridine*

Cat. No.: *B13691802*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The phenanthridine core is a privileged scaffold in medicinal chemistry, forming the basis for numerous compounds with significant biological activities, including anticancer, antimicrobial, and enzyme-inhibitory effects.[1] Chemical modification of this scaffold is a key strategy for optimizing potency, selectivity, and pharmacokinetic properties. Halogenation, particularly bromination, is a common tactic used to modulate these characteristics by altering the electronic and lipophilic nature of the molecule. This guide provides a comparative analysis of the biological activities of brominated and non-brominated phenanthridine derivatives, supported by experimental data and detailed methodologies. We explore how the presence of a bromine substituent can influence cytotoxicity against cancer cell lines, efficacy against microbial strains, and inhibitory potential against key enzymes.

Introduction: The Phenanthridine Scaffold and the Role of Bromination

© 2026 BenchChem. All rights reserved.

Phenanthridines are a class of nitrogen-containing heterocyclic compounds that have long captured the interest of chemists and biologists.[1] Their planar, polyaromatic structure allows them to intercalate with DNA, a mechanism that underpins many of their biological effects.[2][3] Natural phenanthridine alkaloids, such as sanguinarine and chelerythrine, are well-studied for their broad-spectrum activities, including potent antitumor and antimicrobial properties.[4][5]

The introduction of a bromine atom onto the phenanthridine ring is a strategic decision in medicinal chemistry. Bromine, being a bulky and lipophilic halogen, can enhance a molecule's ability to cross cell membranes. Its electron-withdrawing nature can also modulate the electronic distribution of the aromatic system, potentially strengthening interactions with biological targets. This guide synthesizes available data to draw objective comparisons and provide a framework for future drug design efforts centered on this versatile scaffold.

Comparative Anticancer Activity

Phenanthridine derivatives exert their anticancer effects through multiple mechanisms, including the induction of cell cycle arrest and apoptosis, and the inhibition of key enzymes like topoisomerases.[4][6][7]

Activity of Non-Brominated Phenanthridines

Non-brominated benzo[c]phenanthridine alkaloids like sanguinarine are known to exhibit potent cytotoxicity against a range of cancer cell lines.[5][7] Their activity is often attributed to direct DNA interaction, cell cycle arrest, and the induction of apoptosis through pathways involving p53 and the cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1).[4] For instance, sanguinarine has demonstrated IC50 values in the low micromolar range against oral squamous cell carcinoma, breast cancer, and lung cancer cell lines.[5][6]

Impact of Bromination on Cytotoxicity

The synthesis of novel phenanthridine derivatives often begins with brominated precursors.[4] For example, a study involving the synthesis of 38 novel phenanthridines used 6-bromo-2-hydroxy-3-methoxybenzaldehyde as a starting material.[4] While the final products in this specific study did not retain the bromine, the strategic use of brominated intermediates is a common approach.

© 2026 BenchChem. All rights reserved.

Direct comparisons of brominated versus non-brominated analogs are crucial for understanding structure-activity relationships (SAR). In one study, a series of novel phenanthridines were synthesized and evaluated for their anticancer activity. Compound 8a, a non-brominated derivative, showed broad-spectrum anti-proliferative activity against five human cancer cell lines.[7] While this particular study did not include a direct brominated counterpart for comparison, it highlights the potency of the core scaffold. The lack of extensive, direct comparative data in the literature underscores an area ripe for future investigation. The primary mechanism for many potent phenanthridines involves the inhibition of DNA topoisomerases I and II, leading to S-phase cell cycle arrest.[7]

Data Summary: Anticancer Activity

Compound Class	Specific Compound Example	Bromination Status	Target Cell Line	IC50 (μM)	Reference
Benzo[c]phenanthridine	Sanguinarine	Non-brominated	SAS (Oral Squamous)	0.75 - 1.0	[5]
Benzo[c]phenanthridine	Sanguinarine	786-O (Renal)	0.59	[6]	
Phenanthridine	Compound 8a	Non-brominated	MCF-7 (Breast)	0.28	[7]
Phenanthridine	Compound 8a	Non-brominated	PC3 (Prostate)	0.41	[7]
Phenanthridine	Compound 7i	Non-brominated	K-562 (Leukemia)	2.0	[4]
Phenanthridine	Compound 7i	Non-brominated	MCF-7 (Breast)	3.9	[4]

Note: This table presents a selection of available data. IC50 values can vary based on experimental conditions.

Mechanistic Insight: Apoptosis Induction Pathway

© 2026 BenchChem. All rights reserved.

Many phenanthridine derivatives, including sanguinarine, induce apoptosis in cancer cells. This process is often mediated by the stabilization of the p53 tumor suppressor protein and the subsequent activation of apoptotic cascades, including the cleavage of PARP-1.[4] Inhibition of DNA topoisomerases is another critical mechanism that leads to DNA damage and cell cycle arrest.[7]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Phenanthridine-induced apoptosis pathway.

© 2026 BenchChem. All rights reserved.

Comparative Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[8] Phenanthridines have shown promise, particularly against Gram-positive bacteria.

Activity of Non-Brominated Phenanthridines

Sanguinarine and related alkaloids are known to inhibit bacterial cell division by targeting the FtsZ protein, which is essential for cytokinesis.[8][9] Other non-brominated phenanthridines have demonstrated significant activity against strains like Bacillus subtilis and Micrococcus luteus, with Minimum Inhibitory Concentrations (MICs) in the single-digit micromolar range.[4] The presence of an N-methyl quaternary nitrogen and specific substitutions, such as a 7-benzyloxy group, appear to be key for high antibacterial activity.[4]

Impact of Bromination on Antibacterial Potency

While comprehensive studies directly comparing brominated and non-brominated phenanthridines are limited, research on other brominated heterocyclic compounds has shown that bromine substitution can enhance antibacterial activity. For example, a study on brominated phenols revealed that a dibrominated derivative displayed selective activity against Staphylococcus epidermidis.[10] This suggests that strategic bromination of the phenanthridine scaffold could be a viable strategy to enhance potency or modulate the spectrum of activity. A study on novel phenanthridone derivatives identified a compound, HCK20 (non-brominated), with significant activity against various Streptococcus species, likely by interacting with penicillin-binding proteins and affecting cell wall permeability.[11] This provides another potential mechanism that could be modulated by bromination.

Data Summary: Antimicrobial Activity

© 2026 BenchChem. All rights reserved.

Compound Class	Specific Compound Example	Bromination Status	Target Organism	MIC (μM)	Reference
Phenanthridine	Compound 7i	Non-brominated	Bacillus subtilis	1.9	[4]
Phenanthridine	Compound 7j	Non-brominated	Micrococcus luteus	3.6	[4]
Phenanthridine	Compound 7l	Non-brominated	Mycobacterium vaccae	1.8	[4]
Benzo[c]phenanthridine	1-phenyl derivative 7	Non-brominated	MRSA	4.0 (μg/mL)	[8]
Phenanthridone	HCK20	Non-brominated	Streptococcus pneumoniae	15 - 60	[11]

Note: MIC values are highly dependent on the specific bacterial strain and testing methodology.

Comparative Enzyme Inhibitory Activity

Targeting specific enzymes is a cornerstone of modern drug discovery. Phenanthridines have been identified as inhibitors of several important enzyme classes.

Inhibition by Non-Brominated Scaffolds

Quaternary benzo[c]phenanthridine alkaloids (QBAs) like sanguinarine and chelerythrine are known inhibitors of various enzymes. They have been shown to inhibit dipeptidyl peptidase IV (DPP-IV) and aminopeptidase N.[12][13] For example, at a concentration of 50 μM, sanguinarine inhibited DPP-IV by 62% and aminopeptidase N by 82%.[13] Furthermore, sanguinarine has been identified as a potent and selective inhibitor of mitogen-activated protein kinase phosphatase-1 (MKP-1), an enzyme often overexpressed in human tumors.[14]

Influence of Bromine Substitution on Enzyme Inhibition

© 2026 BenchChem. All rights reserved.

The effect of bromination on the enzyme inhibitory activity of phenanthridines is an under-explored area. However, drawing parallels from other scaffolds, halogenation can significantly impact enzyme binding. For instance, brominated naphthalene derivatives have been investigated as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key enzyme in angiogenesis.[15] The bromine atom can form halogen bonds or engage in favorable hydrophobic interactions within the enzyme's active site, thereby increasing inhibitory potency. This provides a strong rationale for synthesizing and testing brominated phenanthridines against enzymes like MKP-1, topoisomerases, and peptidases to probe for enhanced activity.

Data Summary: Enzyme Inhibition

Compound	Bromination Status	Target Enzyme	Inhibition	Reference
Sanguinarine	Non-brominated	Aminopeptidase N	82% at 50 µM	[13]
Chelerythrine	Non-brominated	Aminopeptidase N	82% at 50 µM	[13]
Sanguinarine	Non-brominated	DPP-IV	62% at 50 µM	[13]
Sanguinarine	Non-brominated	MKP-1	IC50 = 17.3 µM	[14]

Key Experimental Methodologies

To ensure the reproducibility and validity of biological activity data, standardized protocols are essential. The following section outlines the workflows and step-by-step procedures for key assays.

General Experimental Workflow

The evaluation of novel phenanthridine derivatives typically follows a tiered approach, starting with broad screening assays and progressing to more detailed mechanistic studies for promising candidates.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General workflow for evaluating phenanthridine derivatives.

Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.[16]

- Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.
- Compound Treatment: Prepare serial dilutions of the phenanthridine compounds in culture medium. Replace the old medium with medium containing the test compounds at various

© 2026 BenchChem. All rights reserved.

concentrations. Include wells for a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).[17]

- Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.
- MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.
- Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.
- Measurement: Read the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.[17]
- Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol: Antimicrobial Susceptibility (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.[18][19]

- Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., bacteria) equivalent to a 0.5 McFarland standard (approx. 1.5 x 10^8 CFU/mL).[18]
- Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the phenanthridine compounds in a suitable sterile broth medium.
- Inoculation: Add the prepared microbial inoculum to each well, ensuring a final concentration of approximately 5 x 10^5 CFU/mL.[20]
- Controls: Include a positive control (broth with inoculum and no compound), a negative/sterility control (broth only), and a control with a standard antibiotic.[18]

© 2026 BenchChem. All rights reserved.

- Incubation: Cover the plate and incubate at the appropriate temperature and duration for the microorganism (e.g., 35-37°C for 16-24 hours for most bacteria).
- MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[19] This can be assessed visually or by using a plate reader.

Protocol: Enzyme Inhibition Assay (General Spectrophotometric)

This protocol provides a general framework for measuring enzyme inhibition.[21][22]

- Reagent Preparation: Prepare solutions of the enzyme, the substrate, the inhibitor (phenanthridine derivative), and the appropriate buffer.
- Assay Setup: In a 96-well plate or cuvette, add the buffer, the enzyme, and varying concentrations of the inhibitor. Allow for a short pre-incubation period for the inhibitor to bind to the enzyme.
- Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.
- Kinetic Measurement: Measure the rate of product formation or substrate depletion over time using a spectrophotometer or fluorometer.[23] The choice of wavelength depends on the specific substrate and product.
- Controls: Include controls with no inhibitor (to measure 100% enzyme activity) and no enzyme (to account for any non-enzymatic substrate degradation).[22]
- Data Analysis: Plot the reaction rate as a function of inhibitor concentration. Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. Further kinetic studies can be performed to determine the mechanism of inhibition (e.g., competitive, non-competitive).[23]

Conclusion and Future Perspectives

The phenanthridine scaffold remains a highly valuable starting point for the development of new therapeutic agents. While non-brominated derivatives, particularly natural alkaloids like

© 2026 BenchChem. All rights reserved.

sanguinarine, have well-documented anticancer, antimicrobial, and enzyme-inhibitory properties, the role of bromination is less clearly defined due to a lack of direct comparative studies.

The available evidence from related chemical classes suggests that the introduction of bromine can significantly enhance biological activity by improving membrane permeability and strengthening target interactions. There is a clear and compelling need for future research to focus on the systematic synthesis and evaluation of brominated phenanthridine derivatives. Such studies should include direct comparisons with their non-brominated parent compounds to precisely elucidate the structure-activity relationships. This will enable a more rational design of next-generation phenanthridine-based drugs with improved potency and selectivity for use in oncology and infectious disease.

References

- Kmoníčková, E., et al. (2014). Synthesis, Bacteriostatic and Anticancer Activity of Novel Phenanthridines Structurally Similar to Benzo[c]phenanthridine Alkaloids. Molecules. Available at: [Link]
- Kim, S. G., et al. (2011). Evaluation of Anticancer Activities of Benzo[c]phenanthridine Alkaloid Sanguinarine in Oral Squamous Cell Carcinoma Cell Line. Evidence-Based Complementary and Alternative Medicine. Available at: [Link]
- Báječná, L., et al. (2003). Quaternary benzo[c]phenanthridine alkaloids as inhibitors of dipeptidyl peptidase IV-like activity baring enzymes in human blood plasma and glioma cell lines. Physiological Research. Available at: [Link]
- Sun, N., et al. (2012). Antibacterial activity of substituted 5-methylbenzo[c]phenanthridinium derivatives. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
- Azad, I., et al. (2020). Phenanthridine Derivatives as Promising New Anticancer Agents: synthesis, Biological Evaluation and Binding Studies. Future Medicinal Chemistry. Available at: [Link]
- Azad, I., et al. (2020). Phenanthridine derivatives as promising new anticancer agents: synthesis, biological evaluation and binding studies. PubMed. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Li, J., et al. (2023). Insights on Antitumor Activity and Mechanism of Natural Benzophenanthridine Alkaloids. Molecules. Available at: [Link]
- Wikipedia. Phenanthridine. Wikipedia. Available at: [Link]
- Sahu, S., et al. (2022). Antimicrobial assay on synthetic phenanthridine derivatives. ResearchGate. Available at: [Link]
- Bera, S., et al. (2023). One-Step Synthesis of 7-Bromobenzo[c]chromeno[4,3,2-gh]phenanthridines through a Sequential Bromination/Cyclization/Aromatization Reaction Using N-Bromosuccinimide (NBS). The Journal of Organic Chemistry. Available at: [Link]
- Baranauskiene, L., & Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal. Available at: [Link]
- Promega. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI Bookshelf. Available at: [Link]
- Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available at: [Link]
- Sun, N., et al. (2012). Antibacterial activity of substituted 5-methylbenzo[c]phenanthridinium derivatives. PubMed. Available at: [Link]
- Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]
- protocols.io. (2024). Cytotoxicity Assay Protocol. protocols.io. Available at: [Link]
- Corbett, J. F. (1969). Phenanthridines. VI. The bromination of phenanthridine. ResearchGate. Available at: [Link]
- Khan, D. D. S., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon. Available at: [Link]
- Jhang, Y.-Y., et al. (2016). Copper-Catalyzed Annulation: A Method for the Systematic Synthesis of Phenanthridinium Bromide. Organic Letters. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Vogt, A., et al. (2005). The benzo[c]phenanthridine alkaloid, sanguinarine, is a selective, cell-active inhibitor of mitogen-activated protein kinase phosphatase-1. The Journal of Biological Chemistry. Available at: [Link]
- Báječná, L., et al. (2003). Quaternary benzo[c]phenanthridine alkaloids as inhibitors of dipeptidyl peptidase IV-like activity bearing enzymes in human blood plasma and glioma cell lines. ResearchGate. Available at: [Link]
- Dofitas, B. L., et al. (2024). Antimicrobial Susceptibility Testing. NCBI Bookshelf. Available at: [Link]
- Vitanza, L., et al. (2023). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Molecules. Available at: [Link]
- ResearchGate. (2001). Synthesis of Benzo[b]phenanthridines and Related Naturally Occurring 2-Aryl-1,4-naphthoquinones by Palladium- and Copper-Catalyzed Coupling of Organostannanes with Bromoquinones. ResearchGate. Available at: [Link]
- Sedo, A., et al. (2002). Quaternary benzo[c]phenanthridine alkaloids as inhibitors of aminopeptidase N and dipeptidyl peptidase IV. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
- WOAH. LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH. Available at: [Link]
- Badger, G. M., & Sasse, W. F. H. (1957). Phenanthridines. Part I. The synthesis of bromophenanthridines. Journal of the Chemical Society. Available at: [Link]
- Zhang, T., et al. (2024). Discovery of benzo[c]phenanthridine derivatives with potent activity against multidrug-resistant Mycobacterium tuberculosis. Microbiology Spectrum. Available at: [Link]
- Royal Society of Chemistry. (2014). Protocol for enzyme assays. RSC Publishing. Available at: [Link]
- OMICS International. Enzyme Inhibition: Mechanisms, Types and Significance. Journal of Pharmacokinetics & Experimental Therapeutics. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Edmondson, D. E., et al. (2019). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Medicinal Research Reviews. Available at: [Link]
- Bajić, M., et al. (2014). Come-back of phenanthridine and phenanthridinium derivatives in the 21st century. Beilstein Journal of Organic Chemistry. Available at: [Link]
- ResearchGate. Biologically active phenanthridines. ResearchGate. Available at: [Link]
- Bajić, M., et al. (2014). Come-back of phenanthridine and phenanthridinium derivatives in the 21st century. Beilstein Journal of Organic Chemistry. Available at: [Link]
- Zhang, S., et al. (2023). Discovery of novel phenanthridone derivatives with anti-streptococcal activity. ResearchGate. Available at: [Link]
- Wang, Y., et al. (2019). Synthesis and Anticancer Activity Evaluation of Novel Phenanthridine Derivatives. Frontiers in Chemistry. Available at: [Link]
- Vorobyev, S. V., et al. (2021). synthesis and biological activity of brominated phenols with lactamomethyl moieties -natural compounds analogues. ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]
- 2. Phenanthridine - Wikipedia [en.wikipedia.org]
- 3. researchgate.net [researchgate.net]
- 4. Synthesis, Bacteriostatic and Anticancer Activity of Novel Phenanthridines Structurally Similar to Benzo[c]phenanthridine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Evaluation of Anticancer Activities of Benzo[c]phenanthridine Alkaloid Sanguinarine in Oral Squamous Cell Carcinoma Cell Line | Anticancer Research [ar.iiarjournals.org]

© 2026 BenchChem. All rights reserved.

- 6. mdpi.com [mdpi.com]
- 7. Synthesis and Anticancer Activity Evaluation of Novel Phenanthridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Antibacterial activity of substituted 5-methylbenzo[c]phenanthridinium derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Antibacterial activity of substituted 5-methylbenzo[c]phenanthridinium derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
- 12. Quaternary benzo[c]phenanthridine alkaloids as inhibitors of dipeptidyl peptidase IV-like activity baring enzymes in human blood plasma and glioma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Quaternary benzo[c]phenanthridine alkaloids as inhibitors of aminopeptidase N and dipeptidyl peptidase IV - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. The benzo[c]phenanthridine alkaloid, sanguinarine, is a selective, cell-active inhibitor of mitogen-activated protein kinase phosphatase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 17. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 21. pdf.benchchem.com [pdf.benchchem.com]
- 22. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. omicsonline.org [omicsonline.org]

- To cite this document: BenchChem. [A Comparative Guide to the Biological Activity of Brominated vs. Non-Brominated Phenanthridines]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13691802/docs#a-comparative-guide-to-the-biological-activity-of-brominated-vs-non-brominated-phenanthridines]

© 2026 BenchChem. All rights reserved.

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.